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Understanding Biotin Tyramide

Biotin tyramide is a key reagent in Tyramide Signal Amplification (TSA), an enzyme-mediated method

that significantly boosts detection signals for targets like proteins and nucleic acids in situ [1] [2].

Core Principle: The technique relies on horseradish peroxidase (HRP) enzyme. HRP, typically
conjugated to a target-specific antibody or streptavidin, catalyzes the activation of biotin-tyramide in

the presence of a low concentration of hydrogen peroxide. This creates a highly reactive tyramide
radical that covalently binds to electron-rich tyrosine residues on proteins near the HRP enzyme site

[1] [2] [3]. Each HRP enzyme can activate hundreds of tyramide molecules, leading to massive
deposition of biotin labels at the target site [3].

Primary Function: The deposited biotin moieties act as tags. These tags are subsequently detected
using streptavidin conjugated to a reporter molecule, such as a fluorophore or enzyme, for

visualization [1] [2]. This process can increase detection sensitivity by up to 100-fold compared to
conventional methods [1] [3].

The diagram below illustrates the workflow for detecting a target antigen using this method.
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Properties and Experimental Data for Regular Biotin
Tyramide

The table below summarizes key information about the regular biotin tyramide reagent from commercial and

research sources.

Property / Aspect Details

Chemical Names /
Synonyms

Biotin-tyramide, Biotinyl tyramide, Biotin Phenol [4] [5]

CAS Number 41994-02-9 [4] [5]

Molecular Formula C₁₈H₂₅N₃O₃S [4] [5]

Molecular Weight 363.47 g/mol [4] [5]

Appearance White to off-white solid [4] [6]

Solubility Soluble in DMSO and DMF [4] [6] [5]

Key Applications Immunohistochemistry (IHC), Immunocytochemistry (ICC), In Situ
Hybridization (ISH/FISH) [1] [2] [7]
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Property / Aspect Details

Reported Sensitivity
Gain

Up to 100-fold compared to conventional methods [1] [3]

Experimental Protocol Outline

A typical protocol for using biotin tyramide in immunohistochemistry involves these core steps [1] [8] [7]:

Sample Preparation: Fix and permeabilize cells or tissue sections. A critical step is blocking
endogenous peroxidase activity by treating the sample with hydrogen peroxide (e.g., 3% H₂O₂) to

prevent high background [8].
Primary Antibody Incubation: Apply the specific primary antibody against the target antigen.

HRP-Conjugated Probe Incubation: Apply an HRP-conjugated secondary antibody that recognizes
the primary antibody. Alternatively, an HRP-conjugated streptavidin can be used if the primary

antibody is biotinylated [1].
Tyramide Signal Amplification: Incubate the sample with the working solution containing biotin-XX
tyramide and a low concentration of hydrogen peroxide. The HRP enzyme catalyzes the activation
and covalent deposition of biotin at the target site.

Signal Detection: Apply streptavidin conjugated to a reporter molecule. For fluorescent
detection, use fluorescent streptavidin (e.g., Alexa Fluor conjugates). For chromogenic detection, use

streptavidin conjugated to an enzyme like Alkaline Phosphatase (AP) or another HRP molecule,
followed by the appropriate substrate [1] [2].

Microscopy/Analysis: Visualize and analyze the amplified signal.

Information on Biotin-SS-Tyramide

The search results do not contain specific information on Biotin-SS-Tyramide. The "SS" in the name

typically denotes a disulfide bridge, which is often incorporated into biochemical reagents to create a

cleavable linkage. This feature can be useful for certain experimental procedures, such as eluting bound

molecules or reducing background in some applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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